[1-Cyclopropyl-2-(4-ethylphenoxy)ethyl]amine
Overview
Description
Scientific Research Applications
Palladium-Catalyzed Amination : The paper by Al-taweel et al. (2019) discusses the preparation of cyclopropyl-containing compounds through palladium-catalyzed amination, highlighting the synthesis of novel compounds with potential antibacterial activity (Al-taweel, Al-Trawneh, & Al-Trawneh, 2019).
Cyclopropanation in Medicinal Chemistry : Derosa et al. (2018) developed a Chan-Lam cyclopropylation reaction for synthesizing small molecules containing cyclopropane-heteroatom linkages, crucial in medicinal chemistry (Derosa et al., 2018).
Synthesis of Triazol Derivatives : Xin (2003) described the synthesis of ethyl 4 (2 phenoxyethyl) 1,2,4 triazol 3 one, a process involving Williamson synthesis and reductive amination, emphasizing the chemical versatility of cyclopropyl-containing compounds (Xin, 2003).
Hydrocarbonation and Hydroamination : Nakamura et al. (2003) explored the palladium-catalyzed hydrocarbonation and hydroamination of dihexylcyclopropene, demonstrating the chemical reactivity of cyclopropyl derivatives (Nakamura, Bajracharya, & Yamamoto, 2003).
Cyclopropanation Reactions : Piotrowski and Kerr (2018) reported a tandem cyclopropanation/Cloke-Wilson rearrangement for synthesizing heterocyclic scaffolds, highlighting the synthetic potential of cyclopropyl-based reactions (Piotrowski & Kerr, 2018).
properties
IUPAC Name |
1-cyclopropyl-2-(4-ethylphenoxy)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-2-10-3-7-12(8-4-10)15-9-13(14)11-5-6-11/h3-4,7-8,11,13H,2,5-6,9,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGOQHAXXPYNEDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(C2CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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